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Compound of Interest

Compound Name: Butyric-3,3,4,4,4-D5 acid

CAS No.: 156779-02-1

Cat. No.: B586580

Get Quote

In the landscape of modern analytical chemistry and drug development, precision and accuracy

are paramount. The quantification of endogenous metabolites, xenobiotics, and drug

compounds in complex biological matrices presents a significant challenge due to variability in

sample preparation and instrument response.[1] Stable isotope-labeled (SIL) compounds are

indispensable tools designed to overcome these hurdles. Butyric-3,3,4,4,4-D5 acid is a

deuterated analogue of butyric acid, a biologically significant short-chain fatty acid (SCFA).[2]

By replacing five hydrogen atoms with their heavier, stable isotope, deuterium, at the 3 and 4

positions, this molecule becomes an ideal internal standard for mass spectrometry-based

quantification.[3]

This guide provides a comprehensive overview of the chemical properties, structure, and

practical application of Butyric-3,3,4,4,4-D5 acid. It is intended for researchers, scientists, and

drug development professionals who employ quantitative mass spectrometry and require

robust, reliable methodologies.
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Butyric-3,3,4,4,4-D5 acid, also known by its systematic IUPAC name butanoic-3,3,4,4,4-d5

acid, is chemically identical to its unlabeled counterpart, ensuring it co-elutes

chromatographically and experiences similar ionization efficiency and matrix effects in a mass

spectrometer.[1][4][5] However, its increased mass allows it to be distinguished from the

endogenous analyte.[6] It is a colorless liquid at room temperature with the characteristic

unpleasant odor of butyric acid.[3][7]

Molecular Structure:

The structure consists of a four-carbon chain with a carboxylic acid functional group. The five

deuterium atoms are located on the terminal methyl group and the adjacent methylene group.

Chemical Formula: CD₃CD₂CH₂COOH[3]

Data Presentation: Physicochemical Properties
The table below summarizes the key properties of Butyric-3,3,4,4,4-D5 acid in comparison to

unlabeled butyric acid.

Property Butyric-3,3,4,4,4-D5 Acid Butyric Acid (Unlabeled)

Chemical Formula C₄H₃D₅O₂ C₄H₈O₂[7]

Molecular Weight ~93.14 g/mol [4] 88.11 g/mol [2]

Exact Mass 93.083813223 Da[8] 88.052429504 Da

CAS Number 156779-02-1[4] 107-92-6[7]

Appearance Colorless Liquid[3] Colorless Liquid[7]

Boiling Point
~162-163.75 °C (literature for

unlabeled)[7][9]
163.75 °C[7]

Melting Point
~ -6 to -3 °C (literature for

unlabeled)[7][9]
-5.1 °C[7]

Isotopic Purity Typically ≥98 atom % D[10] Not Applicable

Synonyms
Butanoic-3,3,4,4,4-d5 acid,

Butyric-d5 acid[4]

Butanoic acid, Propylformic

acid[7]
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The Scientific Rationale: Why Use a Deuterated
Internal Standard?
The core principle behind using a deuterated internal standard is to provide a reliable reference

that behaves almost identically to the analyte of interest (the "analyte") throughout the entire

analytical workflow.[11] During sample preparation (e.g., protein precipitation, liquid-liquid

extraction, derivatization) and analysis (e.g., injection, chromatography, ionization), losses and

variations are inevitable.

Expertise in Action: A stable isotope-labeled internal standard (SIL-IS) co-elutes with the

analyte and is affected by matrix effects—such as ion suppression or enhancement in the mass

spectrometer source—in the same way.[1][6] Because the instrument measures the ratio of the

analyte signal to the internal standard signal, variations that affect both compounds are

normalized, or canceled out. This ratiometric approach drastically improves the accuracy,

precision, and robustness of the assay, a critical requirement for regulated bioanalysis in drug

development.[1][12] Using a structurally similar but non-isotopically labeled compound (a

surrogate internal standard) cannot guarantee this identical behavior and may lead to

unreliable data.[1]

Experimental Protocol: Quantification of Butyric
Acid in Human Plasma
This section details a representative workflow for the quantification of butyric acid in human

plasma using Butyric-3,3,4,4,4-D5 acid as an internal standard, followed by LC-MS/MS

analysis. The protocol employs a derivatization step to improve the chromatographic retention

and ionization efficiency of the short-chain fatty acid.

Causality Behind Experimental Choices:

Protein Precipitation: The first step is to remove the bulk of proteins from the plasma, which

would otherwise interfere with the analysis and foul the LC-MS system. Acetonitrile is a

common and effective solvent for this purpose.

Derivatization with 3-NPH: Short-chain fatty acids like butyric acid are small, polar, and

volatile, making them difficult to retain on standard reversed-phase chromatography columns
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and challenging to ionize efficiently. Derivatization with 3-nitrophenylhydrazine (3-NPH) in the

presence of a coupling agent like EDC converts the carboxylic acid into a larger, more

hydrophobic, and more easily ionizable hydrazone.[13] This significantly enhances sensitivity

and chromatographic performance.

LC-MS/MS: This technique provides the high specificity and sensitivity needed to detect and

quantify low-level analytes in a complex matrix.[14] The use of Multiple Reaction Monitoring

(MRM) ensures that only the specific analyte and internal standard are detected.

Step-by-Step Methodology
Preparation of Standards and Reagents:

Prepare a stock solution of Butyric-3,3,4,4,4-D5 acid (Internal Standard, IS) at 1 mg/mL

in acetonitrile.

Prepare a stock solution of unlabeled butyric acid (Analyte) at 1 mg/mL in acetonitrile.

From these stocks, prepare a series of calibration standards and quality control (QC)

samples by spiking known concentrations of the analyte into a blank plasma matrix.

Prepare a working IS solution by diluting the IS stock solution to an appropriate

concentration (e.g., 100 ng/mL) in acetonitrile.

Prepare the derivatization reagents: 3-nitrophenylhydrazine hydrochloride (3-NPH HCl)

and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC HCl) in a suitable

solvent mixture (e.g., acetonitrile/water with pyridine).[13]

Sample Preparation and Protein Precipitation:

Aliquot 50 µL of plasma sample, calibrator, or QC into a 1.5 mL microcentrifuge tube.

Add 150 µL of the working IS solution (in acetonitrile) to each tube. The acetonitrile serves

to precipitate the plasma proteins.

Vortex each tube vigorously for 30 seconds to ensure thorough mixing and protein

precipitation.
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Centrifuge the tubes at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the

precipitated proteins.

Carefully transfer the supernatant to a new tube or a 96-well plate.

Derivatization:

To the supernatant from the previous step, add the 3-NPH and EDC derivatization

reagents.

Mix thoroughly and incubate the reaction at a controlled temperature (e.g., 40°C) for

approximately 30 minutes.[13]

After incubation, add a quenching solution (e.g., a small volume of formic acid in water) to

stop the reaction.

LC-MS/MS Analysis:

Inject an aliquot (e.g., 5 µL) of the final derivatized sample onto the LC-MS/MS system.

Liquid Chromatography (LC): Use a reversed-phase C18 column with a gradient elution

profile.

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Run a gradient from low to high organic content (Mobile Phase B) to elute the

derivatized analyte and IS.

Mass Spectrometry (MS/MS): Operate the mass spectrometer in negative ion electrospray

ionization (ESI) mode.

Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion

transitions for both the derivatized butyric acid and the derivatized Butyric-3,3,4,4,4-D5
acid.

Workflow Visualization
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The following diagram illustrates the key steps in the analytical workflow.

Sample Preparation

Derivatization

Analysis

1. Plasma Sample
(50 µL)

2. Add IS in Acetonitrile
(150 µL)

3. Vortex

4. Centrifuge

5. Collect Supernatant

6. Add 3-NPH/EDC

7. Incubate

8. Inject Sample

9. LC Separation
(C18 Column)

10. MS/MS Detection
(MRM Mode)

11. Data Processing

Click to download full resolution via product page
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Caption: Experimental workflow for plasma sample analysis.

Data Analysis and Interpretation
The instrument software integrates the peak area for the analyte and the internal standard for

each injection. A calibration curve is constructed by plotting the ratio of the analyte peak area to

the IS peak area against the known concentration of each calibration standard. The

concentration of butyric acid in the unknown samples is then calculated from this curve using

the measured analyte/IS peak area ratio. This ratiometric calculation is the key to the self-

validating and trustworthy nature of the protocol.

Handling, Storage, and Safety
Proper handling and storage are critical to maintain the chemical purity and isotopic integrity of

Butyric-3,3,4,4,4-D5 acid.[15]

Storage:

Short-Term: For routine use, store at room temperature as recommended by some suppliers.

[4][10]

Long-Term: To ensure long-term stability and prevent potential degradation or isotopic

exchange, it is best practice to store the compound in a tightly sealed container, protected

from light, at a lower temperature (e.g., 2-8°C or -20°C).[15][16] For hygroscopic

compounds, storage in a desiccator is recommended.[15] The compound should be re-

analyzed for chemical purity after extended storage (e.g., three years) before use.[10]

Safety and Handling: Butyric-3,3,4,4,4-D5 acid shares the same hazards as its unlabeled

form. It is a combustible liquid and causes severe skin burns and eye damage.[9][17]

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing,

and eye/face protection when handling.[17]

Ventilation: Use only in a well-ventilated area or under a chemical fume hood to avoid

inhalation of vapors.[17][18]

First Aid:
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If on skin: Immediately remove contaminated clothing and rinse skin with plenty of soap

and water.[17]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and continue rinsing. Seek immediate medical attention.[17]

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor

immediately.[17]

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations. Do not allow the product to enter drains.[16][17]

Conclusion
Butyric-3,3,4,4,4-D5 acid is a powerful analytical tool for researchers in drug development and

metabolic studies. Its properties as a stable isotope-labeled internal standard allow for the

development of highly accurate, precise, and robust quantitative assays using mass

spectrometry. By understanding its chemical properties and implementing proper handling and

validated experimental protocols, scientists can achieve reliable data, ensuring the integrity of

their research and development programs.
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